6-Methylmercaptopurine
6-Methylmercaptopurine
6-methylthiopurine is a thiopurine that is 9H-purine substituted by a methylsulfanyl group at position 6.
Brand Name:
Vulcanchem
CAS No.:
50-66-8
VCID:
VC21150976
InChI:
InChI=1S/C6H6N4S/c1-11-6-4-5(8-2-7-4)9-3-10-6/h2-3H,1H3,(H,7,8,9,10)
SMILES:
CSC1=NC=NC2=C1NC=N2
Molecular Formula:
C6H6N4S
Molecular Weight:
166.21 g/mol
6-Methylmercaptopurine
CAS No.: 50-66-8
Cat. No.: VC21150976
Molecular Formula: C6H6N4S
Molecular Weight: 166.21 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 6-methylthiopurine is a thiopurine that is 9H-purine substituted by a methylsulfanyl group at position 6. |
|---|---|
| CAS No. | 50-66-8 |
| Molecular Formula | C6H6N4S |
| Molecular Weight | 166.21 g/mol |
| IUPAC Name | 6-methylsulfanyl-7H-purine |
| Standard InChI | InChI=1S/C6H6N4S/c1-11-6-4-5(8-2-7-4)9-3-10-6/h2-3H,1H3,(H,7,8,9,10) |
| Standard InChI Key | UIJIQXGRFSPYQW-UHFFFAOYSA-N |
| SMILES | CSC1=NC=NC2=C1NC=N2 |
| Canonical SMILES | CSC1=NC=NC2=C1NC=N2 |
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